![molecular formula C8H7ClO2 B123252 Benzyl chloroformate CAS No. 501-53-1](/img/structure/B123252.png)
Benzyl chloroformate
Overview
Description
Benzyl chloroformate (BCF) is an organic compound used in the synthesis of a variety of compounds. It is a colorless liquid with a pungent odor and is highly reactive. It is used in the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and other industrial chemicals. BCF is also used in the synthesis of peptides, peptidomimetics, and other peptide-based drugs.
Scientific Research Applications
Non-phosgene Synthesis
Benzyl chloroformate (CbzCl) is synthesized using novel methods, employing carbon monoxide or carbonyl sulfide as a carbonyl source. This process involves the chlorination using sulfuryl chloride of S-methyl O-benzyl carbonothioate, which is prepared by the carbonylation of benzyl alcohol with carbon monoxide and sulfur in the presence of DBU, followed by esterification using methyl iodide (Mizuno, Takahashi, & Ogawa, 2002).
Industrial Scale Production
This compound is manufactured from benzyl alcohol and phosgene using a solvent-free process that ensures high purity and yield. This process is advantageous for its mild reaction conditions, high product purity, high yield, simple workup, and low cost, making it suitable for industrial scale production (Mu Nan, 2009).
Solvolysis Studies
The specific rates of solvolysis of this compound in various solvents have been well correlated, indicating a rate-determining association within an association-dissociation pathway. This study provides insights into the selectivity values for the attack at the acyl carbon and the pathways involved in solvolysis in different solvent conditions (Kyong, Park, Kim, & Kevill, 2000).
Mechanism of Action
Target of Action
Benzyl chloroformate, also known as benzyl chlorocarbonate or Z-chloride, is primarily used in organic synthesis for the introduction of the benzyloxycarbonyl (formerly called carboxybenzyl) protecting group for amines . The protecting group is abbreviated Cbz or Z . The primary target of this compound is the amine group in organic compounds .
Mode of Action
This compound interacts with its targets (amines) by suppressing the nucleophilic and basic properties of the nitrogen lone pair . This interaction results in the formation of a protective group around the amine, which can prevent unwanted reactions during the synthesis process .
Biochemical Pathways
The compound is prepared in the lab by treating benzyl alcohol with phosgene . The reaction process generates this compound, and the product can be purified through distillation or extraction . The use of phosgene gas in the lab preparation carries a very large health hazard .
Pharmacokinetics
It’s known that this compound is a water-sensitive oily colorless liquid . It degrades in contact with water , which could potentially impact its bioavailability.
Result of Action
The primary result of this compound’s action is the protection of amine groups in organic compounds, which allows for more controlled and efficient synthesis processes . It’s often used for amine group protection .
Action Environment
This compound is sensitive to environmental factors. It decomposes slowly in water forming benzyl alcohol, HCl, and CO2 . It gives off HCl fumes in moist air . It reacts with bases, both organic and inorganic . It attacks many metals especially in a humid atmosphere . Therefore, the compound’s action, efficacy, and stability can be significantly influenced by the presence of water, humidity, bases, and metals in its environment .
Safety and Hazards
Benzyl chloroformate is highly flammable and may be fatal if swallowed and enters airways . It causes severe skin burns and eye damage . It may cause respiratory irritation, drowsiness, or dizziness . It may cause cancer and is suspected of damaging the unborn child . It may cause damage to organs through prolonged or repeated exposure .
Future Directions
The global Benzyl Chloroformate market size was valued at USD 61.66 million in 2022 and is expected to expand at a CAGR of 1.63% during the forecast period, reaching USD 67.94 million by 2028 . This compound-based compounds contribute to the development of agrochemicals with enhanced efficacy, specificity, and safety . Technological advancements and innovation in this compound derivatives are shaping the market’s growth .
Biochemical Analysis
Biochemical Properties
It interacts with amines in the presence of a base to form carbamates . The nature of these interactions is covalent bonding, where the benzyl chloroformate molecule reacts with the amine to form a carbamate with the release of a chloride ion .
Molecular Mechanism
The molecular mechanism of this compound primarily involves its role in the protection of amines during peptide synthesis . It reacts with amines to form a carbamate, thereby protecting the amine group from unwanted reactions during the synthesis process . This reaction involves the formation of a covalent bond between the carbonyl carbon of this compound and the nitrogen of the amine .
Temporal Effects in Laboratory Settings
This compound is known to decompose slowly in water forming benzyl alcohol, HCl, and CO2 . It gives off HCl fumes in moist air . These properties suggest that the effects of this compound could change over time in laboratory settings, particularly in aqueous environments.
properties
IUPAC Name |
benzyl carbonochloridate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO2/c9-8(10)11-6-7-4-2-1-3-5-7/h1-5H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSDAJNMJOMSNEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO2 | |
Record name | BENZYL CHLOROFORMATE | |
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Record name | BENZYL CHLOROFORMATE | |
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DSSTOX Substance ID |
DTXSID9027158 | |
Record name | Benzyl chloroformate | |
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Molecular Weight |
170.59 g/mol | |
Source | PubChem | |
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Description | Data deposited in or computed by PubChem | |
Physical Description |
Benzyl chloroformate appears as a colorless liquid with an acrid odor. Vapors irritate eyes and mucous membranes. Corrosive to metals and tissue. Long-term inhalation of low concentrations or short-term inhalation of high concentrations can result in adverse health effects., Liquid, Clear to yellow oily liquid with a pungent odor; [ICSC], OILY COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR. | |
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Record name | Carbonochloridic acid, phenylmethyl ester | |
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Boiling Point |
306 °F at 760 mmHg (decomposes) (USCG, 1999), 152 °C AT 760 MM HG | |
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Flash Point |
227 °F Vigorous decomposition occurs at these temperatures; thus these values are anomalous due to the effect of the decomp. products (benzyl chloride and CO2). (USCG, 1999), [HSDB] 80 °C, 176 °F OC; 227 °F CC, 80.0 °C c.c. | |
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Solubility |
SOL IN ETHER, ACETONE, BENZENE, Solubility in water: reaction | |
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Record name | BENZYL CHLOROFORMATE | |
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Density |
1.22 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.2166 20 °C/4 °C, Relative density (water = 1): 1.20 | |
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Vapor Density |
Relative vapor density (air = 1): 1 | |
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Vapor Pressure |
7 mm Hg @ 85-87 °C, Vapor pressure, kPa at 85-87 °C: 0.009 | |
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Impurities |
May contain 3% or less benzyl chloride | |
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Color/Form |
OILY LIQUID, COLORLESS TO PALE YELLOW LIQUID | |
CAS RN |
501-53-1 | |
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Melting Point |
0 °C | |
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Synthesis routes and methods I
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Retrosynthesis Analysis
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